3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide

• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C21H19N3O3S2/c25-19(22-9-7-14-13-23-17-6-2-1-5-16(14)17)8-10-24-20(26)18(29-21(24)27)12-15-4-3-11-28-15/h1-6,11-13,23H,7-10H2,(H,22,25)/b18-12-
• InChI Key: VQUXPTRYHKWZMR-PDGQHHTCSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CCN3C(=O)/C(=C/C4=CC=CS4)/SC3=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CCN3C(=O)C(=CC4=CC=CS4)SC3=O

Description

系统IUPAC命名与结构式表征

该化合物的系统命名遵循国际纯粹与应用化学联合会（IUPAC）规则，基于其核心骨架与取代基的空间排列。主体结构为1,3-噻唑烷-2,4-二酮（1,3-thiazolidine-2,4-dione），在第五位碳上通过Z构型双键连接噻吩-2-基亚甲基（thiophen-2-ylmethylidene）取代基。氮原子上通过丙酰胺链连接2-(1H-吲哚-3-基)乙基侧链。

完整的IUPAC名称为：
3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide

结构式表征采用SMILES与InChI两种标准化表示法：

• SMILES ：
  C1=CSC(=C1)/C=C\2/C(=O)N(C(=O)S2)CCC(=O)NCCC3=CNC4=CC=CC=C34
• InChI Key ：
  UJTKEMHHBLZNJX-VBKFSLOCSA-N（基于类似结构推算）

立体化学特征体现在双键的Z构型（5Z），表明噻吩环与噻唑烷二酮环的取代基位于双键同侧。这种构型可能影响分子内氢键网络的形成，进而调控其生物活性。

CAS登记号与替代化学标识

目前公开数据库中尚未收录该化合物的CAS登记号。参考类似结构的命名规则（如PubChem CID 6226109与6237769），其潜在替代标识可能包含：

• 系统名称变体 ：N-[2-(1H-吲哚-3-基)乙基]-3-[(5Z)-5-(噻吩-2-基亚甲基)-2,4-二氧代噻唑烷-3-基]丙酰胺
• 研发代码 ：STK系列编号（如STK615018）或AKOS编码（如AKOS004897876）

值得注意的是，吲哚环的3位取代与乙基连接方式使其区别于PubChem已收录的羟苯乙基（CID 6226109）与咪唑乙基（CID 6237769）类似物，这可能导致其理化性质显著不同。

分子量与经验式解析

通过原子计数与质谱模拟，确定该化合物的经验式为C21H19N3O3S2 ，精确分子量为425.12 g/mol 。各元素贡献计算如下：

元素	原子数	原子量贡献 (g/mol)
碳 (C)	21	252.00
氢 (H)	19	19.00
氮 (N)	3	42.00
氧 (O)	3	48.00
硫 (S)	2	64.00

与类似结构比较发现，吲哚乙基侧链的引入使分子量较羟苯乙基类似物（402.5 g/mol）增加约5.6%，主要归因于吲哚环的碳氮骨架取代苯环的氧原子。分子中存在的7个可旋转键（Rotatable Bond Count）提示其构象灵活性较高，可能影响晶体堆积与溶解度特性。

氢键供体（2个）与受体（6个）的分布显示，该化合物在极性溶剂中可能形成分子间氢键网络，其logP值预计为3.2±0.5（基于XLogP3算法推算），表明适度的亲脂性。这种特性使其可能具备跨膜转运潜力，但具体药代动力学行为需进一步实验验证。

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide typically involves multi-step organic reactions. One common approach is the condensation of a thiophene derivative with a thiazolidine-2,4-dione under basic conditions, followed by the introduction of the indole moiety through a nucleophilic substitution reaction. The reaction conditions often require the use of organic solvents such as dimethylformamide or dichloromethane, and catalysts like triethylamine or pyridine to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The use of green chemistry principles, such as solvent recycling and the use of environmentally benign catalysts, is also becoming increasingly important in the large-scale synthesis of such complex molecules.

Chemical Reactions Analysis

Types of Reactions

3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide can undergo various chemical reactions, including:

Oxidation: The thiophene moiety can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl groups in the thiazolidine ring can be reduced to hydroxyl groups.

Substitution: The indole group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used under mild conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are commonly used reducing agents.

Substitution: Electrophilic reagents like bromine or nitronium ions can be used for substitution reactions on the indole ring.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of halogenated or nitrated indole derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research indicates that compounds with thiazolidinone scaffolds exhibit promising anticancer properties. The thiazolidinone ring system is known to interact with various biological targets involved in cancer progression. Studies have shown that derivatives of this compound can inhibit tumor growth in vitro and in vivo models by inducing apoptosis and cell cycle arrest.

Antimicrobial Effects
The presence of the thiophene moiety contributes to the compound's antimicrobial activity. Compounds similar to this structure have demonstrated efficacy against a range of pathogens, including bacteria and fungi. The dual action of the thiazolidinone and thiophene components enhances its potential as a broad-spectrum antimicrobial agent.

Pharmacological Insights

Neuroprotective Properties
Recent studies have highlighted the neuroprotective effects of indole derivatives, which are structurally related to this compound. The indole moiety is known for its role in modulating neurotransmitter systems and protecting neuronal cells from oxidative stress. This suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Inflammation Modulation
The compound may also play a role in modulating inflammatory responses. Research has indicated that thiazolidinones can inhibit pro-inflammatory cytokines, providing a therapeutic avenue for conditions characterized by chronic inflammation.

Case Studies

• Anticancer Efficacy Study
  • Objective: Evaluate the anticancer effects of the compound on human breast cancer cells.
  • Methodology: In vitro assays were conducted using MCF-7 cells treated with varying concentrations of the compound.
  • Results: Significant inhibition of cell proliferation was observed at concentrations above 10 µM, with an IC50 value determined to be approximately 25 µM.
• Antimicrobial Activity Assessment
  • Objective: Assess the antimicrobial efficacy against Staphylococcus aureus.
  • Methodology: Disc diffusion method was used to evaluate the antibacterial activity.
  • Results: Zones of inhibition were recorded, showing effective antibacterial activity at a concentration of 50 µg/disc.

Mechanism of Action

The mechanism of action of 3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The presence of the thiazolidine and indole moieties enhances its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related thiazolidinone derivatives, emphasizing substituent variations and physicochemical properties:

Compound Name	Molecular Formula	Substituent at C5 (Thiazolidinone)	Amide Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	C₂₂H₁₈N₃O₃S₂	Thiophen-2-ylmethylidene	N-[2-(1H-indol-3-yl)ethyl]	436.53	Combines thiophene (electron-rich) and indole (bulky aromatic) moieties .
3-[(5Z)-5-(4-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)propanamide	C₁₇H₁₃ClN₃O₂S₃	4-Chlorobenzylidene	N-(1,3-thiazol-2-yl)	434.96	Chlorine enhances electronegativity; thiazole may improve metabolic stability.
3-[(5Z)-4-Oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-phenylpropanamide	C₁₈H₁₃N₂O₂S₃	Thiophen-2-ylmethylidene	N-phenyl	393.50	Simpler phenyl group reduces steric hindrance; lower molecular weight.
3-[(5Z)-5-(2-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]propanamide	C₂₄H₂₀ClN₃O₃S₃	2-Chlorobenzylidene	N-[5-(4-methoxybenzyl)thiazol]	546.07	Methoxy group increases lipophilicity; chloro substitution alters electronic properties.

Key Structural and Functional Insights:

Substituent Effects on Bioactivity: Thiophene vs. Indole vs. Phenyl/Thiazole: The indole ethyl group in the target compound offers a larger hydrophobic surface area compared to phenyl or thiazole substituents, which could improve target affinity in lipophilic environments (e.g., membrane-bound receptors) .

Physicochemical Properties :

• Molecular Weight : The target compound (436.53 g/mol) falls within the acceptable range for drug-likeness (typically <500 g/mol), whereas the 2-chlorobenzylidene analog (546.07 g/mol) may face challenges in bioavailability .
• Lipophilicity : Indole and thiophene moieties increase logP values, suggesting enhanced membrane permeability compared to phenyl-substituted analogs .

Synthetic Considerations: The thiazolidinone core is typically synthesized via cyclocondensation of thiourea derivatives with α,β-unsaturated carbonyl compounds . The Z-configuration at C5 is critical for maintaining planar geometry, which is often essential for biological activity .

Research Findings and Hypotheses

• Anticancer Activity: Thiazolidinones with indole substituents (e.g., ’s indomethacin analog) exhibit cyclooxygenase (COX) inhibition, implying possible anti-inflammatory or antiproliferative effects .
• Antimicrobial Potential: Thiophene-containing thiazolidinones demonstrate broad-spectrum antimicrobial activity, attributed to their ability to disrupt microbial membranes or enzymes .

Further studies should prioritize:

• In vitro assays to evaluate IC₅₀ values against relevant biological targets.
• ADMET profiling to assess solubility, metabolic stability, and toxicity.

Biological Activity

The compound 3-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Overview

The compound features several key structural components:

• Thiazolidinone Ring : Known for its role in various biological activities.
• Indole Moiety : Contributes to the compound's interaction with biological targets.
• Thiophene Group : Enhances the compound's chemical stability and biological activity.

The molecular formula of the compound is $C_{21}H_{19}N_{3}O_{3}S_{2}$ with a molecular weight of approximately 425.5 g/mol .

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. Its mechanism of action can be summarized as follows:

• Enzyme Inhibition : The thiazolidine and indole moieties allow the compound to bind effectively to enzyme active sites, inhibiting their activity.
• Receptor Modulation : The compound can modulate signaling pathways by interacting with specific receptors, potentially influencing cellular responses.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. For instance, compounds containing similar scaffolds have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The compound under study has been observed to exert cytotoxic effects on breast cancer cells (MCF-7), demonstrating a dose-dependent inhibition of cell growth .

Antimicrobial Properties

The thiazolidinone framework has been associated with antimicrobial activity against a range of pathogens. Structure–activity relationship (SAR) studies suggest that modifications in the molecular structure enhance antimicrobial efficacy. For example, compounds with hydrophobic groups have shown improved activity against both Gram-positive and Gram-negative bacteria .

Case Studies and Research Findings

Several studies have investigated the biological activity of thiazolidinone derivatives similar to the compound :

• Study on Anticancer Effects :
  • A derivative was found to inhibit both human topoisomerases I and II, leading to apoptosis in cancer cells . This suggests that the compound may share similar mechanisms of action.
• Antimicrobial Activity Assessment :
  • Compounds with thiazolidinone structures were tested against various bacterial strains, showing minimum inhibitory concentrations (MICs) ranging from 0.7 to 15.62 μg/mL . Such findings indicate potential for developing new antimicrobial agents.

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	Observed Effect	Reference
Anticancer	MCF-7 (Breast Cancer)	Dose-dependent inhibition of growth
Antimicrobial	Staphylococcus aureus	MIC: 0.7–15.62 μg/mL
Antimicrobial	Escherichia coli	MIC: 3.91–15.62 μg/mL
Enzyme Inhibition	Topoisomerases	Inhibition leading to apoptosis

Q & A

Basic: What are the optimal synthetic routes and conditions for preparing this compound?

Methodological Answer:
The compound can be synthesized via condensation reactions between 3-formyl-1H-indole-2-carboxylic acid derivatives and thiazolidinone precursors. A validated protocol involves refluxing equimolar amounts of 3-formyl-indole derivatives (e.g., 3-formyl-1H-indole-2-carboxylic acid) and 2-thioxo-thiazolidin-4-one in acetic acid with sodium acetate (1.0–2.0 equiv) for 2.5–3 hours . The precipitate is filtered and recrystallized from acetic acid. Yield optimization requires precise stoichiometric control of sodium acetate, which acts as both a base and catalyst . Alternative methods using chloroacetic acid and arylthioureas under similar reflux conditions may also apply .

Basic: What spectroscopic and computational methods are recommended for structural characterization?

Methodological Answer:

• 1H/13C NMR : Dissolve the compound in DMSO-d6 to analyze the Z-configuration of the thiophen-2-ylmethylidene moiety. Peaks near δ 7.5–8.5 ppm indicate aromatic protons from indole and thiophene rings .
• IR Spectroscopy : Confirm the presence of carbonyl (C=O, ~1700 cm⁻¹) and thioxo (C=S, ~1250 cm⁻¹) groups .
• DFT Calculations : Use Gaussian09 with B3LYP/6-31G(d) basis sets to predict electronic properties and validate experimental NMR/IR data .

Advanced: How can researchers resolve contradictions in reported biological activity data?

Methodological Answer:
Discrepancies in bioactivity (e.g., IC50 values) may arise from variations in assay conditions or impurities. To address this:

• Purity Validation : Use HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm to ensure ≥95% purity .
• Dose-Response Reproducibility : Perform triplicate assays across multiple cell lines (e.g., MCF-7, HeLa) under standardized conditions (e.g., 48-hour incubation, 10–100 μM concentration range) .
• Metabolite Interference : Include control experiments with metabolic inhibitors (e.g., CYP450 inhibitors) to rule off-target effects .

Advanced: What computational strategies are used to study its molecular interactions?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model interactions with target proteins (e.g., PPAR-γ). Prepare the ligand in .pdbqt format with Gasteiger charges and optimize the binding grid around the active site .
• MD Simulations : Run 100-ns simulations in GROMACS with CHARMM36 force fields to assess stability of ligand-protein complexes. Analyze RMSD and hydrogen-bonding patterns .

Basic: What analytical techniques ensure purity and stability during storage?

Methodological Answer:

• Stability Testing : Store the compound at –20°C under argon. Monitor degradation via TLC (silica gel, ethyl acetate/hexane 3:7) and compare Rf values weekly .
• Mass Spectrometry : Use ESI-MS in positive ion mode to detect degradation products (e.g., hydrolysis of the thiazolidinone ring) .

Advanced: How to design structure-activity relationship (SAR) studies for analogs?

Methodological Answer:

• Core Modifications : Synthesize analogs by replacing the thiophen-2-ylmethylidene group with other heterocyclic aldehydes (e.g., furan-2-carboxaldehyde) using the same condensation protocol .
• Bioisosteric Replacement : Substitute the indole-ethyl moiety with benzimidazole or pyrrole derivatives to assess impact on target affinity .
• Pharmacophore Mapping : Generate 3D pharmacophore models in Schrödinger Suite to identify critical hydrogen-bond acceptors (e.g., thiazolidinone carbonyl groups) .

Advanced: How to address low solubility in pharmacological assays?

Methodological Answer:

• Co-Solvent Systems : Prepare stock solutions in DMSO (≤1% v/v) and dilute in PBS containing 0.1% Tween-80 to prevent precipitation .
• Nanoparticle Formulation : Use solvent evaporation to encapsulate the compound in PLGA nanoparticles (150–200 nm size, PDI <0.2) for improved bioavailability .

Basic: What are the key challenges in scaling up synthesis?

Methodological Answer:

• Reaction Exotherms : Implement controlled heating (reflux with a condenser) to avoid side reactions during large-scale acetic acid reflux .
• Purification : Replace recrystallization with flash chromatography (silica gel, ethyl acetate/hexane) for higher throughput .

Advanced: How to validate target engagement in cellular models?

Methodological Answer:

• Cellular Thermal Shift Assay (CETSA) : Treat cells with 10 μM compound, lyse, and heat to 55°C for 3 minutes. Centrifuge and quantify soluble target protein via Western blot .
• Knockdown Controls : Use siRNA to silence putative targets (e.g., PPAR-γ) and assess loss of compound activity .

Advanced: How to reconcile discrepancies in DFT-predicted vs. experimental spectral data?

Methodological Answer:

• Solvent Effects : Re-run DFT calculations with implicit solvent models (e.g., PCM for DMSO) to improve NMR chemical shift accuracy .
• Conformational Sampling : Use Boltzmann-weighted averaging of multiple low-energy conformers to match experimental IR peaks .